N-[[1-(Dimethylcarbamoyl)piperidin-4-yl]methyl]-1H-indole-2-carboxamide

• IUPAC Name: N-[[1-(dimethylcarbamoyl)piperidin-4-yl]methyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C18H24N4O2/c1-21(2)18(24)22-9-7-13(8-10-22)12-19-17(23)16-11-14-5-3-4-6-15(14)20-16/h3-6,11,13,20H,7-10,12H2,1-2H3,(H,19,23)
• InChI Key: DFKZNZBOKJSTOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)CNC(=O)C2=CC3=CC=CC=C3N2
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

“N-[[1-(Dimethylcarbamoyl)piperidin-4-yl]methyl]-1H-indole-2-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

The synthesis of piperidine derivatives has been widespread and is an important task of modern organic chemistry. A synthetic route to N-substituted 6-fluoro-3- (piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Compounds with piperidine moiety show a wide variety of biological activities. Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Chemical Reactions Analysis

Piperidines are among the most important synthetic fragments for designing drugs. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. It is a vital fundament in the production of drugs.

Mechanism of Action

While the specific mechanism of action for “N-[[1-(Dimethylcarbamoyl)piperidin-4-yl]methyl]-1H-indole-2-carboxamide” is not clear from the search results, piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Future Directions

Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. They show several essential features and are being utilized in different ways as anticancer, antimicrobial, analgesic, antiinflammatory, and antipsychotic agents. This suggests that there is potential for further exploration and development of piperidine derivatives in the field of drug discovery.